Cas no 64123-83-7 (Methyl 2-(3-chlorophenyl)acrylate)

• Product Name: Methyl 2-(3-chlorophenyl)acrylate
• CAS No: 64123-83-7
• MF: C₁₀H₉ClO₂
• MW: 196.630262136459
• CID: 4673618
• Update Time: 2025-04-23

Methyl 2-(3-chlorophenyl)acrylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(3-chlorophenyl)acrylate

• Inchi： 1S/C10H9ClO2/c1-7(10(12)13-2)8-4-3-5-9(11)6-8/h3-6H,1H2,2H3
• InChI Key： XLIWHBWGBRQLQH-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(=C)C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 213
• XLogP3: 3
• Topological Polar Surface Area: 26.3

Additional information on Methyl 2-(3-chlorophenyl)acrylate

Methyl 2-(3-chlorophenyl)acrylate (CAS No. 64123-83-7): Properties, Applications, and Industry Insights

Methyl 2-(3-chlorophenyl)acrylate (CAS No. 64123-83-7) is an important organic compound widely used in pharmaceutical intermediates, agrochemical synthesis, and specialty chemicals. This ester derivative of acrylic acid features a 3-chlorophenyl group that contributes to its unique chemical properties and reactivity patterns. As researchers and manufacturers increasingly seek high-purity chemical intermediates, understanding this compound's characteristics becomes essential for various industrial applications.

The molecular structure of Methyl 2-(3-chlorophenyl)acrylate combines an acrylate ester functionality with an aromatic chlorinated ring, making it valuable for cross-coupling reactions and polymer modifications. Recent studies highlight its growing importance in developing advanced material precursors, particularly in electronics and coating industries. With the global market for specialty esters projected to grow at 5.8% CAGR (2023-2030), compounds like 64123-83-7 are gaining attention from both academic and industrial researchers.

From a synthetic chemistry perspective, Methyl 2-(3-chlorophenyl)acrylate serves as a versatile building block for creating more complex molecules. Its electron-deficient aromatic system facilitates various nucleophilic substitution reactions, while the acrylate moiety allows for Michael additions and polymerization reactions. These properties make it particularly useful in developing pharmaceutical intermediates, where structural modification often requires precise control over reactivity.

The compound's physical properties include a molecular weight of 196.62 g/mol, typically appearing as a colorless to pale yellow liquid at room temperature. Its boiling point ranges between 265-270°C at atmospheric pressure, with moderate solubility in common organic solvents but limited water solubility. These characteristics influence its handling, storage requirements, and application methods in industrial processes.

In material science applications, Methyl 2-(3-chlorophenyl)acrylate has shown promise for modifying polymer properties. The chlorophenyl group can enhance thermal stability and flame retardancy when incorporated into polymer backbones. Recent patent literature reveals innovative uses in creating high-performance coatings with improved weatherability and chemical resistance—properties highly sought after in automotive and aerospace applications.

Quality control for CAS 64123-83-7 typically involves analytical techniques like HPLC purity testing, GC-MS analysis, and FTIR spectroscopy to verify structural integrity and identify potential impurities. Manufacturers emphasize maintaining high purity levels (often >98%) to ensure consistent performance in downstream applications. The compound's stability under normal storage conditions makes it suitable for international shipping and long-term storage when properly contained.

Environmental and safety considerations for handling Methyl 2-(3-chlorophenyl)acrylate follow standard chemical safety protocols. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and eye protection is recommended during handling. The compound should be stored in tightly sealed containers away from strong oxidizers and heat sources to maintain stability and prevent degradation.

The commercial availability of 64123-83-7 has expanded significantly in recent years, with suppliers offering various packaging options from laboratory-scale quantities to bulk industrial shipments. Pricing trends reflect the growing demand for specialty acrylate derivatives in research and manufacturing. Current market analysis suggests particular interest from pharmaceutical companies exploring novel drug discovery pathways that utilize this chemical scaffold.

Future research directions for Methyl 2-(3-chlorophenyl)acrylate may explore its potential in green chemistry applications, including catalytic processes that minimize waste generation. The compound's structural features make it a candidate for developing biodegradable materials and sustainable polymer additives—areas gaining prominence due to increasing environmental regulations and consumer demand for eco-friendly products.

For researchers investigating structure-activity relationships or developing new synthetic methodologies, Methyl 2-(3-chlorophenyl)acrylate offers numerous possibilities. Its combination of aromatic and unsaturated ester functionalities provides multiple sites for chemical modification, enabling the creation of diverse molecular architectures. This versatility explains its enduring value across multiple chemistry subdisciplines and industrial sectors.